molecular formula C18H11FN2O B8737684 3-Fluoro-5-(4-phenoxyphenyl)isonicotinonitrile

3-Fluoro-5-(4-phenoxyphenyl)isonicotinonitrile

Cat. No.: B8737684
M. Wt: 290.3 g/mol
InChI Key: NYJOMLWCLSGFBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-5-(4-phenoxyphenyl)isonicotinonitrile is a useful research compound. Its molecular formula is C18H11FN2O and its molecular weight is 290.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H11FN2O

Molecular Weight

290.3 g/mol

IUPAC Name

3-fluoro-5-(4-phenoxyphenyl)pyridine-4-carbonitrile

InChI

InChI=1S/C18H11FN2O/c19-18-12-21-11-17(16(18)10-20)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-9,11-12H

InChI Key

NYJOMLWCLSGFBQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=CN=CC(=C3C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-chloro-5-(4-phenoxyphenyl)isonicotinonitrile (11.8 g, 38.5 mmol) and potassium fluoride (11.17 g, 192 mmol) in DMSO (500 mL) was heated to 120° C. for 10 days. The mixture was diluted with water (1 L) and extracted with ethyl acetate (3×400 mL). The combined extracts were washed with brine (100 mL), dried (MgSO4) and concentrated. Silica gel chromatography, eluting with 0-15% ethyl acetate in dichloromethane-hexanes (1:2), gave 3-fluoro-5-(4-phenoxyphenyl)isonicotinonitrile as tan solid (7.66 g, 69% yield). 1H NMR (500 MHz, CDCl3) δ ppm 8.67 (1H, s), 8.64 (1H, s), 7.52-7.62 (2H, m), 7.36-7.46 (2H, m), 7.20 (1H, t, J=7.42 Hz), 7.05-7.17 (4H, m); MS (ES+) m/z: 291 (M+H); LC retention time: 4.118 min (analytical HPLC Method A).
Name
3-chloro-5-(4-phenoxyphenyl)isonicotinonitrile
Quantity
11.8 g
Type
reactant
Reaction Step One
Quantity
11.17 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step Two

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